![molecular formula C14H25N3O2 B5349169 (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol](/img/structure/B5349169.png)
(3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol is a chemical compound that has been extensively researched in the scientific community. This compound has shown potential in various fields of study, including medicinal chemistry and drug discovery.
Mechanism of Action
The mechanism of action of (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol is not fully understood. However, studies have shown that this compound has the ability to inhibit certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound has the ability to induce apoptosis, inhibit cell proliferation, and reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol in lab experiments is its high potency. This compound has been shown to have a significant effect at low concentrations, making it an ideal candidate for drug discovery. However, one of the limitations of using this compound in lab experiments is its high cost and complex synthesis method, which may limit its widespread use.
Future Directions
There are several future directions for the research and development of (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol. One potential direction is the development of more efficient and cost-effective synthesis methods. Another direction is the further study of the mechanism of action of this compound, which may lead to the discovery of new therapeutic targets. Additionally, the development of novel drug delivery systems may improve the efficacy and bioavailability of this compound.
Synthesis Methods
The synthesis of (3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the Mannich reaction. In this reaction, an aldehyde, an amine, and a ketone are reacted together to form a β-amino carbonyl compound. This compound is then further reacted with an enantiopure chiral auxiliary to obtain the desired product.
Scientific Research Applications
(3S*,4S*)-1-(3-methylbut-2-enoyl)-4-(4-methylpiperazin-1-yl)pyrrolidin-3-ol has been extensively studied for its potential use in medicinal chemistry and drug discovery. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
1-[(3S,4S)-3-hydroxy-4-(4-methylpiperazin-1-yl)pyrrolidin-1-yl]-3-methylbut-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25N3O2/c1-11(2)8-14(19)17-9-12(13(18)10-17)16-6-4-15(3)5-7-16/h8,12-13,18H,4-7,9-10H2,1-3H3/t12-,13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEWHSILUVDKRJQ-STQMWFEESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)N1CC(C(C1)O)N2CCN(CC2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=CC(=O)N1C[C@@H]([C@H](C1)O)N2CCN(CC2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.